Cas no 90047-29-3 (2(1H)-Aceanthrylenone)

• Product Name: 2(1H)-Aceanthrylenone
• CAS No: 90047-29-3
• MF: C₁₆H₁₀O
• MW: 218.250004291534
• CID: 795543
• PubChem ID: 13262721
• Update Time: 2025-04-19

2(1H)-Aceanthrylenone Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Aceanthrylenone
• 1H-aceanthrylen-2-one
• Aceanthrylen-2(1H)-one
• 90047-29-3
• DTXSID20532858

• Inchi： 1S/C16H10O/c17-15-9-14-12-6-2-1-4-10(12)8-11-5-3-7-13(15)16(11)14/h1-8H,9H2
• InChI Key： JQCHXLYXNJKVFH-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CC3=CC4C=CC=CC=4C(C1)=C23

Computed Properties

• Exact Mass: 218.073164938g/mol
• Monoisotopic Mass: 218.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų